Cas no 7500-39-2 (5-Phenylazepan-2-one)

5-Phenylazepan-2-one is a cyclic amide (lactam) featuring a phenyl substituent at the 5-position of the azepane ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and heterocyclic frameworks. Its rigid yet flexible seven-membered ring structure offers unique steric and electronic properties, enabling selective functionalization and ring-opening reactions. The phenyl group enhances lipophilicity, making it valuable in medicinal chemistry for modulating bioavailability and target binding. The lactam moiety provides a reactive site for further derivatization, such as reduction or nucleophilic attack, facilitating the construction of complex amines or polycyclic systems. Suitable for controlled ring-expansion strategies and scaffold diversification.

5-Phenylazepan-2-one structure

Product Name:5-Phenylazepan-2-one

CAS No:7500-39-2

MF:C₁₂H₁₅NO

MW:189.253603219986

MDL:MFCD12174726

CID:47530

PubChem ID:343883

Update Time:2025-06-09

5-Phenylazepan-2-one Chemical and Physical Properties

Names and Identifiers

- 5-Phenylazepan-2-one
- 5-PHENYL-2-AZEPANONE
- hexahydro-5-phenyl-2H-Azepin-2-one
- 4-Phenyl-6-amino-capronsaeure-lactam
- 4-phenyl-6-caprolactam
- 5-phenyl-azepan-2-one
- 5-Phenyl-hexahydro-azepin-2-on
- 5-phenyl-hexahydro-azepin-2-one
- hexahydro-5-phenyl-1H-azepin-2-one
- 5-Phenylhexahydro-1H-azepin-2-one
- NSC400453
- A9578
- 7500-39-2
- SCHEMBL2937477
- CS-0251355
- AKOS009492950
- FT-0763949
- NSC 400453
- Z425362292
- EN300-54450
- NSC-400453
- AT32655
- DB-013518
- MDL： MFCD12174726
- Inchi： 1S/C12H15NO/c14-12-7-6-11(8-9-13-12)10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,13,14)
- InChI Key： STAHPHVAVALBIH-UHFFFAOYSA-N
- SMILES： O=C1CCC(C2C=CC=CC=2)CCN1

Computed Properties

Exact Mass: 189.11500
Monoisotopic Mass: 189.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.7
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.10000
LogP: 2.39910

5-Phenylazepan-2-one Pricemore >>

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